Halictine 1

• bioactivity: Antibacterial
• sequence: GMWSKILGHLIR

Description

Chemical Reactions Analysis

Interaction with Model Membranes

Halictine-1's mechanism of action has been studied using model membranes composed of palmitoyl oleoyl phosphatidyl choline (POPC) and palmitoyl oleoyl phosphatidyl glycerol (POPG) to mimic eukaryotic and microbial membranes, respectively .

Techniques Used:

• Carboxyfluorescein leakage assay

• Phase contrast optical microscopy

• ζ-potential measurements

• Static and dynamic light scattering

• Fluorescence and circular dichroism spectroscopies

• Isothermal titration calorimetry

Findings:

• Halictines interact strongly with anionic membranes . The interaction is exothermic and leads to the structuring of the peptides as an α-helix, with deep insertion into the membrane, causing substantial membrane permeabilization even at low peptide/lipid molar ratios .

• Vesicle aggregation was detected only at high peptide concentrations .

• The interaction with POPC is milder, but the peptides can still permeabilize the POPC membranes to some extent .

• Halictine-1 shows a stronger effect on model membranes compared to other halictines .

• Apparent binding constants are on the order of $10^3$
  –$10^4$
  M$^{-1}$
  for anionic membranes and an order of magnitude lower for zwitterionic bilayers .

• Halictines exhibit higher activity toward zwitterionic membranes when lytic activity results were compared at the same bound peptide/lipid ratio .

Structural Changes and Activity

The structural changes of Halictine-1 related peptides induced by interaction with membrane-mimicking models have been investigated to identify the peptide's mode of action and to correlate changes in primary/secondary structure with biological activity .

Methods:

• Circular dichroism

• Infrared spectroscopy

• Fluorescence spectroscopy

• Molecular dynamics calculations

Results:

• An α-helical structure is necessary, but not entirely sufficient, for the antimicrobial action of Halictine-1 peptides .

• Alternative conformations, such as β-sheet, PPII, or 3$_{10}$
  -helix, also play an important role .

• The study highlights the complexity and the need for more detailed investigations into the physico-chemical properties and structure-activity relationships of Halictine-1 related peptides .

Halictine-1 and Halictine-2

Halictine-1 and Halictine-2, obtained from the venom of Halictus sexcinctus, were studied using large and giant unilamellar vesicles composed of POPC and a mixture of POPC and the anionic lipid POPG .

Key characteristics:

• Both peptides are cationic with charges of +3 and +4, respectively .

• Both peptides are amphipathic and have 12 amino acid residues .

• Both exhibit high biological activity .

Comparison with Similar Compounds

Clarification of Terminology

For example:

• describes Anoetus halictidus, a mite associated with the halictine bee Halictus rubicundus .
• and discuss the evolution of eusociality in halictine bees, including phylogenetic analyses .
• references genetic studies on the halictine bee Augochorella striata .

This suggests either a terminological error in the query or a mismatch between the query and the available sources.

Potential Contexts for "Halictine 1"

However, insights into halictine biology may indirectly inform such comparisons:

• Social Behavior : Halictine bees exhibit caste systems and pheromone-mediated communication, which could involve chemical compounds .

Comparison with Similar Compounds in Halictine Biology

While direct data on "this compound" is absent, the evidence highlights broader chemical and ecological comparisons relevant to halictine bees:

Table 1: Key Features of Halictine Bee-Associated Compounds

Feature	Halictine Bees (General)	Similar Social Insects (e.g., Apis, Bombus)	References
Social Pheromones	Primitive eusocial systems; caste-specific signals likely	Advanced eusociality; well-characterized queen pheromones
Cuticular Hydrocarbons	Used for nestmate recognition	Similar role in other Hymenoptera
Host-Parasite Chemistry	Mites (Anoetus) co-evolved with halictine secretions	Mite-Varroa interactions in honeybees involve chemical mimicry